Cas no 2166291-55-8 (Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)-)

• Product Name: Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)-
• CAS No: 2166291-55-8
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD26131412
• CID: 5184041
• Update Time: 2025-08-05

Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)-
• (3aS,6aS)-Hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid benzyl ester

• MDL： MFCD26131412
• Inchi： 1S/C14H18N2O2/c17-14(18-10-11-4-2-1-3-5-11)16-9-7-12-13(16)6-8-15-12/h1-5,12-13,15H,6-10H2/t12-,13-/m0/s1
• InChI Key： NRDFHLJYVIKWTL-STQMWFEESA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC[C@]2([H])NCC[C@]12[H]

Additional information on Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)-

Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- (CAS No. 2166291-55-8): An Overview

Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- (CAS No. 2166291-55-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for various research and development initiatives.

The chemical structure of pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- is characterized by a hexahydro-pyrrolopyrrole core with a phenylmethyl ester group attached to the carboxylic acid moiety. The specific stereochemistry of the (3aS,6aS) configuration adds to its complexity and potential biological activity. This compound can be synthesized through a series of well-defined chemical reactions, including cyclization and esterification steps.

Recent studies have highlighted the potential of pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- has also shown potential in neuroprotective applications. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by neurotoxic agents such as β-amyloid peptides. These findings suggest that it could be useful in the treatment of neurodegenerative diseases like Alzheimer's disease.

The pharmacokinetic properties of pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical development. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its therapeutic potential.

In terms of safety and toxicity, preliminary studies indicate that pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety profile and any potential side effects. Ongoing clinical trials are aimed at assessing its efficacy and safety in human subjects.

The synthesis of pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- involves several key steps. Initially, the formation of the pyrrolopyrrole core is achieved through a cyclization reaction using appropriate starting materials. Subsequently, the carboxylic acid moiety is introduced via an esterification reaction with benzyl alcohol under controlled conditions. The stereochemistry is carefully controlled to ensure the desired (3aS,6aS) configuration.

The versatility of pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aS,6aS)- extends beyond its direct therapeutic applications. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the modification of this compound by introducing various functional groups to optimize its pharmacological properties.

In conclusion, pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester,((3aS,6aS)) (CAS No. 2166291-55-8)) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.